Cas no 647016-67-9 (4-Isothiazolecarbonitrile, 3-chloro-5-methyl-)

• Product Name: 4-Isothiazolecarbonitrile, 3-chloro-5-methyl-
• CAS No: 647016-67-9
• MF: C₅H₃ClN₂S
• MW: 158.608718156815
• CID: 418465
• PubChem ID: 11008201
• Update Time: 2025-04-19

4-Isothiazolecarbonitrile, 3-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 3-chloro-5-methyl-
• 3-chloro-5-methyl-1,2-thiazole-4-carbonitrile
• 647016-67-9
• SCHEMBL11948730
• 3-Chloro-5-methylisothiazole-4-carbonitrile
• AT40661
• DTXSID10451625

• Inchi： 1S/C5H3ClN2S/c1-3-4(2-7)5(6)8-9-3/h1H3
• InChI Key： ZDSWHABLRUZWKW-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C)SN=1

Computed Properties

• Exact Mass: 157.97069
• Monoisotopic Mass: 157.9705470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 36.68